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Compound of Interest

Compound Name: Ethyl 3-nitrocinnamate

CAS No.: 5396-71-4

Cat. No.: B181331

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of ethyl 3-nitrocinnamate, a

cinnamic acid derivative with potential applications in scientific research and drug discovery.

This document consolidates essential chemical and physical data, spectroscopic information,

and a potential synthetic approach. While the biological activities of many cinnamic acid

derivatives are well-documented, specific pharmacological data for ethyl 3-nitrocinnamate
remains an area ripe for further investigation. This guide aims to serve as a foundational

resource for researchers exploring the properties and applications of this compound.

Chemical Identity and Properties
Ethyl 3-nitrocinnamate is an organic compound characterized by a cinnamate backbone with

a nitro group substituted at the meta position of the phenyl ring.
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Identifier Value Reference

CAS Number 5396-71-4 [1][2]

IUPAC Name
ethyl (E)-3-(3-nitrophenyl)prop-

2-enoate
[1]

Synonyms:

Ethyl m-nitrocinnamate

3-(3-Nitrophenyl)propenoic acid, ethyl ester

Ethyl trans-3-nitrocinnamate

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₁H₁₁NO₄ [2]

Molecular Weight 221.21 g/mol [3]

Appearance
Light yellow to orange

crystalline solid

Melting Point 74-76 °C [4]

Boiling Point 347 °C

Solubility

Soluble in organic solvents

such as ethanol, acetone, and

ethyl acetate; sparingly soluble

in water.

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of ethyl 3-nitrocinnamate is

not readily available in the reviewed literature, a common method for synthesizing cinnamic

acid esters is the Claisen-Schmidt condensation followed by esterification, or a one-pot
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reaction such as the Horner-Wadsworth-Emmons reaction. A closely related synthesis for ethyl

α-acetyl-3-nitrocinnamate is described below, which can be adapted.

Potential Synthetic Protocol (Adapted from a related
synthesis)
Reaction: Knoevenagel condensation of 3-nitrobenzaldehyde with a suitable active methylene

compound like ethyl acetoacetate, followed by decarboxylation. A more direct route would be

the Wittig or Horner-Wadsworth-Emmons reaction of 3-nitrobenzaldehyde with an appropriate

phosphorus ylide or phosphonate ester.

Example adapted from the synthesis of Ethyl α-Acetyl-3-nitrocinnamate:

A reaction mixture of m-nitrobenzaldehyde (1.0 mole), triethyl phosphonoacetate (1.0 mole),

and a base such as sodium ethoxide in a suitable solvent like ethanol would be stirred at room

temperature or under reflux. The reaction progress would be monitored by thin-layer

chromatography. Upon completion, the reaction mixture would be worked up by quenching with

water and extracting the product with an organic solvent. The crude product would then be

purified by column chromatography or recrystallization.[5]

Purification and Characterization
Purification of the synthesized ethyl 3-nitrocinnamate can be achieved through

recrystallization from a suitable solvent system, such as ethanol/water, or by silica gel column

chromatography.

The identity and purity of the compound can be confirmed using various analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

structural elucidation.

Infrared (IR) Spectroscopy: To identify characteristic functional groups.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Spectroscopic Data
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Technique Key Data Points Reference

¹H NMR
Data available from

SpectraBase.
[1]

¹³C NMR
Data available from

SpectraBase.
[1]

IR Spectroscopy

Data available from NIST

Chemistry WebBook and

SpectraBase.

[3][4]

Mass Spectrometry
m/z Top Peak: 176; 2nd

Highest: 102; 3rd Highest: 193.
[1]

Biological Activity and Potential Applications in
Drug Discovery
The biological activities of cinnamic acid and its derivatives are of significant interest to the

scientific community, with many exhibiting antimicrobial, anti-inflammatory, and anticancer

properties. However, specific and detailed studies on the pharmacological effects of ethyl 3-
nitrocinnamate are limited in the publicly available literature.

Given the known bioactivities of related compounds, ethyl 3-nitrocinnamate presents as a

candidate for further investigation in various therapeutic areas. The presence of the nitro group

and the cinnamate scaffold suggests potential for a range of biological interactions that warrant

exploration.

Areas for Future Research:

Antimicrobial Activity: Screening against a panel of pathogenic bacteria and fungi.

Anticancer Activity: Evaluation of cytotoxicity against various cancer cell lines and

investigation of the underlying mechanism of action.

Anti-inflammatory Activity: Assessment of its ability to modulate inflammatory pathways.
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Enzyme Inhibition: Investigating its potential as an inhibitor for specific enzymes relevant to

disease pathways.

Experimental Workflows and Logical Relationships
Due to the limited availability of specific experimental studies on the biological effects of ethyl
3-nitrocinnamate, a generalized workflow for its investigation is proposed.

General Workflow for Biological Screening

Synthesis & Characterization

Biological Screening

Advanced Studies

Synthesis of Ethyl
3-nitrocinnamate Purification Spectroscopic

Characterization

Antimicrobial Assays

Anticancer Assays

Anti-inflammatory
Assays

Mechanism of Action
Studies

In Vivo Efficacy
(Animal Models) ADMET Profiling

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis, characterization, and biological evaluation of

ethyl 3-nitrocinnamate.

This logical diagram illustrates the progression from the initial synthesis and confirmation of the

compound's identity to a tiered biological screening process. Promising results from initial in

vitro assays would then justify more in-depth studies to elucidate the mechanism of action and

evaluate in vivo efficacy and safety profiles, which are critical steps in the drug development

pipeline.

Conclusion
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Ethyl 3-nitrocinnamate is a readily characterizable cinnamic acid derivative. While its specific

biological activities are not yet extensively documented, the known pharmacological profiles of

related compounds suggest that it is a molecule of interest for further research, particularly in

the fields of antimicrobial, anticancer, and anti-inflammatory drug discovery. This guide

provides a foundational platform of chemical and physical data to facilitate and encourage such

future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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